Cas no 53138-75-3 (tert-butyl 2-cyclohexylideneacetate)

• Product Name: tert-butyl 2-cyclohexylideneacetate
• CAS No: 53138-75-3
• MF: C₁₂H₂₀O₂
• MW: 196.286004066467
• MDL: MFCD29487706
• CID: 357944
• PubChem ID: 13459122
• Update Time: 2025-10-29

tert-butyl 2-cyclohexylideneacetate Chemical and Physical Properties

Names and Identifiers

• Acetic acid, cyclohexylidene-, 1,1-dimethylethyl ester
• tert-butyl 2-cyclohexylideneacetate
• DTXSID40541366
• EN300-252242
• SCHEMBL7308248
• tert-butyl cyclohexylideneacetate
• tert-butyl2-cyclohexylideneacetate
• 53138-75-3

• MDL： MFCD29487706
• Inchi： 1S/C12H20O2/c1-12(2,3)14-11(13)9-10-7-5-4-6-8-10/h9H,4-8H2,1-3H3
• InChI Key： UKAWTMNPWPAJIT-UHFFFAOYSA-N
• SMILES： O(C(/C=C1\CCCCC\1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 196.1464
• Monoisotopic Mass: 196.146329876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid esters

Additional information on tert-butyl 2-cyclohexylideneacetate

Comprehensive Guide to tert-butyl 2-cyclohexylideneacetate (CAS No. 53138-75-3): Properties, Applications, and Market Insights

tert-butyl 2-cyclohexylideneacetate (CAS No. 53138-75-3) is a specialized organic ester compound widely recognized for its unique chemical structure and versatile applications in pharmaceuticals, agrochemicals, and fragrance industries. This compound, featuring a cyclohexylidene group and a tert-butyl ester moiety, serves as a key intermediate in synthetic chemistry. Its molecular formula, C₁₂H₂₀O₂, and molecular weight of 196.29 g/mol make it a valuable building block for complex organic synthesis. Researchers and manufacturers often seek high-purity tert-butyl 2-cyclohexylideneacetate for its stability and reactivity under controlled conditions.

The growing demand for tert-butyl 2-cyclohexylideneacetate is driven by its role in developing pharmaceutical intermediates and flavor & fragrance compounds. Recent studies highlight its potential in creating novel bioactive molecules, aligning with the global trend toward sustainable and efficient chemical processes. As industries prioritize green chemistry and cost-effective synthesis, this compound has gained attention for its compatibility with catalytic reactions and low environmental impact. Its liquid state at room temperature and moderate boiling point (~230°C) further enhance its practicality in industrial applications.

In the pharmaceutical sector, tert-butyl 2-cyclohexylideneacetate is frequently utilized as a precursor for chiral synthesis and asymmetric catalysis. Its ability to form stable enolates makes it indispensable for constructing cyclic frameworks in drug development. For instance, it has been employed in the synthesis of anti-inflammatory agents and CNS-targeting compounds, addressing the rising need for neurological therapeutics. Additionally, its mild odor and compatibility with food-grade applications have expanded its use in flavor enhancers and perfumery, where subtle woody notes are desired.

From a market perspective, the global supply chain for tert-butyl 2-cyclohexylideneacetate is evolving to meet the demands of custom synthesis and contract manufacturing. Suppliers emphasize GMP compliance and batch-to-batch consistency, particularly for pharmaceutical-grade material. Analytical techniques like GC-MS and HPLC are routinely applied to verify purity (>98%), ensuring compliance with stringent industry standards. Recent innovations in continuous flow chemistry have further optimized its production, reducing waste and energy consumption—a critical factor for companies adhering to ESG (Environmental, Social, and Governance) principles.

For researchers exploring tert-butyl 2-cyclohexylideneacetate, safety data sheets (SDS) recommend standard organic lab precautions, including ventilation and PPE. While not classified as hazardous under major regulatory frameworks, its storage in amber glass containers under inert atmospheres prolongs shelf life. As the scientific community investigates new synthetic routes and derivatives, this compound continues to inspire innovations in material science and catalysis. Future applications may include renewable polymer additives or specialty coatings, leveraging its structural versatility.

In summary, tert-butyl 2-cyclohexylideneacetate (CAS No. 53138-75-3) exemplifies the intersection of synthetic utility and industrial relevance. Its adaptability across sectors—from life sciences to consumer goods—positions it as a compound of enduring value. For procurement or technical inquiries, verifying suppliers’ certifications and analytical reports is advised to ensure optimal performance in end-use applications.